Cas no 55320-26-8 (benzoic-1-13c acid)

• Product Name: benzoic-1-13c acid
• CAS No: 55320-26-8
• MF: C₇H₆O₂
• MW: 123.113996982574
• CID: 943731
• PubChem ID: 13000561
• Update Time: 2025-04-19

benzoic-1-13c acid Chemical and Physical Properties

Names and Identifiers

• benzoic-1-13c acid
• benzoic acid
• DTXSID00514713
• (1-~13~C)Benzoic acid
• AKOS015889226
• starbld0016547
• 55320-26-8
• (113C)cyclohexatrienecarboxylic acid
• Benzoic-1-13cacid
• Benzoic-1-13C acid, 99 atom % 13C

• Inchi： 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i6+1
• InChI Key： WPYMKLBDIGXBTP-PTQBSOBMSA-N
• SMILES： OC([13C]1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 123.040134265g/mol
• Monoisotopic Mass: 123.040134265g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 121-125 °C(lit.)
• Boiling Point: 249 °C(lit.)

benzoic-1-13c acid Security Information

• WGK Germany：3
• Hazard Category Code： 22-37/38-41-42/43-36/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids